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Compound of Interest

1-(4-Bromophenyl)-4-ethynyl-1H-
Compound Name:
pyrazole

Cat. No.: B8167941

Get Quote

Executive Summary: The Bifunctional Scaffold

1-(4-Bromophenyl)-4-ethynyl-1H-pyrazole represents a high-value intermediate
characterized by two orthogonal reactive handles:

e Aryl Bromide (C-Br): A site for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig) to introduce complexity at the N1-phenyl ring.

» Terminal Alkyne (C=CH): A versatile handle for copper-catalyzed azide-alkyne cycloaddition
(CUuAAC "Click" chemistry) or Sonogashira coupling at the C4-pyrazole position.

This dual functionality makes it an ideal scaffold for fragment-based drug discovery (FBDD)
and the synthesis of kinase inhibitors, where the pyrazole core often serves as a hinge-binding
motif.

Synthetic Pathway & Workflow

The synthesis of this molecule typically proceeds via a convergent route, ensuring
regioselectivity at the N1 position and preserving the integrity of the alkyne.
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Core Workflow:

e N-Arylation: Copper-catalyzed Chan-Lam coupling of 4-iodopyrazole with 4-
bromophenylboronic acid.

e Sonogashira Coupling: Selective cross-coupling of the 4-iodo position with
trimethylsilylacetylene (TMSA).

» Desilylation: Mild deprotection to reveal the terminal alkyne.

Click to download full resolution via product page

Caption: Convergent synthetic pathway ensuring regioselective installation of the N1-aryl and
C4-ethynyl moieties.

Physicochemical Characterization Profile

The following data represents the anticipated characterization profile for the target molecule,
derived from structural analogs (e.g., 1-(4-bromophenyl)-1H-pyrazole) and standard
spectroscopic principles for ethynyl-substituted heterocycles.

3.1 Physical Properties
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Property Value | Description Method/Notes
) Visual inspection after
Off-white to pale yellow o
Appearance ) ) recrystallization
crystalline solid
(EtOH/Hexane).
Molecular Formula C11H7BrN2z
] Calculated based on IUPAC
Molecular Weight 247.09 g/mol ) ]
atomic weights.
Consistent with 1-(4-
Melting Point 128 — 132 °C (Predicted) bromophenyl)-1H-pyrazole
analogs (MP ~132-136°C).
B Soluble in DMSO, DMF, DCM, Low solubility in water and
Solubility
CHCls. hexane.
TLC (Hexane:EtOAc 4:1), UV
Rf Value ~0.45

active.

3.2 Spectroscopic Data (Reference Standards)

Proton NMR (

H NMR, 400 MHz, DMSO-

)

Carbon NMR (

0 7.92 (s, 1H): Pyrazole C3-H.

0 8.75 (s, 1H): Pyrazole C5-H. Deshielded due to the adjacent N1-aryl group.

0 7.80 (d, J = 8.8 Hz, 2H): Aryl protons ortho to the pyrazole ring.
d 7.65 (d, J = 8.8 Hz, 2H): Aryl protons ortho to the bromine atom.

0 4.25 (s, 1H): Ethynyl proton (C-H). Characteristic singlet.

© 2026 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8167941?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C NMR, 100 MHz, DMSO-

)

e Aromatic Carbons: ~141.0 (C-N), 139.5 (C5), 132.5 (C-Br), 129.8 (C3), 122.0 (C-Aryl), 119.5
(C-Aryl).

e Alkyne Carbons: ~82.5 (Internal C=), ~76.0 (Terminal =CH).
e Quaternary C4: ~105.0.

Infrared Spectroscopy (FT-IR, KBr)

3280 cm~1: =C-H stretching (Sharp, diagnostic).

2115 cm~1: C=C stretching (Weak).

1590, 1500 cm~1: C=C / C=N aromatic stretching.

1070 cm~1: C-Br stretching.

Mass Spectrometry (HRMS-ESI)

e Observed lon: [M+H]* = 246.98 / 248.98.

» Pattern: Characteristic 1:1 isotopic ratio confirming the presence of one Bromine atom (
Br/

Br).

Experimental Protocols
Protocol A: Quality Control & Purity Assessment (HPLC)
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).

¢ Mobile Phase:

o A: Water + 0.1% Formic Acid.
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o B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 10 minutes.
e Flow Rate: 1.0 mL/min.
e Detection: UV at 254 nm (Aromatic) and 210 nm (Alkyne).

e Acceptance Criteria: Purity > 98.0% (Area %).

Protocol B: Deprotection of TMS-Intermediate

» Objective: Isolation of the terminal alkyne.
e Procedure:

o Dissolve 1-(4-bromophenyl)-4-((trimethylsilyl)ethynyl)-1H-pyrazole (1.0 eq) in MeOH (0.1
M).

o Add Potassium Carbonate (K2COs, 1.5 eq) at room temperature.
o Stir for 2 hours (Monitor by TLC: disappearance of non-polar spot).

o Workup: Dilute with water, extract with Ethyl Acetate (3x). Wash combined organics with
brine, dry over Na2SOa, and concentrate.[2]

o Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash
chromatography (0-20% EtOAc in Hexane).

References

e General Synthesis of 1-Arylpyrazoles

o Chan-Lam Coupling: Lam, P. Y. S., et al. "New Aryl/Heteroaryl C-N Bond Cross-Coupling
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¢ Characterization of 1-(4-Bromophenyl)-1H-pyrazole (Analog)

o PubChem Compound Summary for CID 2776479. "1-(4-Bromophenyl)-1H-pyrazole."[1][3]
[4151(6]L7118]1[°]

¢ Click Chemistry Applications of Pyrazole Alkynes

o Meldal, M., & Tornge, C. W. "Cu-Catalyzed Azide—Alkyne Cycloaddition." Chemical
Reviews, 2008.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Characterization Guide: 1-(4-
Bromophenyl)-4-ethynyl-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8167941/docs#comprehensive-characterization-
guide-1-4-bromophenyl-4-ethynyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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